Cas no 80994-64-5 (Acetamide, N-(1-methylethyl)-2-(methylsulfonyl)-N-phenyl-)

• Product Name: Acetamide, N-(1-methylethyl)-2-(methylsulfonyl)-N-phenyl-
• CAS No: 80994-64-5
• MF: C₁₂H₁₇NO₃S
• MW: 255.333282232285
• CID: 732297
• Update Time: 2023-08-03

Acetamide, N-(1-methylethyl)-2-(methylsulfonyl)-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-(1-methylethyl)-2-(methylsulfonyl)-N-phenyl-
• Acetamide, N-(1-methylethyl)-2-(methylsulfonyl)-N-phenyl-

• Inchi： 1S/C12H17NO3S/c1-10(2)13(11-7-5-4-6-8-11)12(14)9-17(3,15)16/h4-8,10H,9H2,1-3H3
• InChI Key： RKOPZAFWKHXLDR-UHFFFAOYSA-N
• SMILES： S(C)(CC(N(C1C=CC=CC=1)C(C)C)=O)(=O)=O

Computed Properties

• Exact Mass: 255.093
• Monoisotopic Mass: 255.093
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 62.8

Experimental Properties

• Density: 1.204
• Boiling Point: 425.4°Cat760mmHg
• Flash Point: 211.1°C
• Refractive Index: 1.547